Cas no 923434-79-1 (2-{4-cyclopropyl(methyl)sulfamoylbenzamido}-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxamide)

• Product Name: 2-{4-cyclopropyl(methyl)sulfamoylbenzamido}-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxamide
• CAS No: 923434-79-1
• MF: C₂₁H₂₅N₃O₄S₂
• MW: 447.570902585983
• CID: 5448690
• PubChem ID: 41363991
• Update Time: 2025-05-30

2-{4-cyclopropyl(methyl)sulfamoylbenzamido}-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS024479531
• F2997-0799
• 2-{4-[cyclopropyl(methyl)sulfamoyl]benzamido}-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carboxamide
• 2-(4-(N-cyclopropyl-N-methylsulfamoyl)benzamido)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide
• 2-[[4-[cyclopropyl(methyl)sulfamoyl]benzoyl]amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide
• VU0507306-1
• 923434-79-1
• 2-[[4-[(Cyclopropylmethylamino)sulfonyl]benzoyl]amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide
• 2-{4-cyclopropyl(methyl)sulfamoylbenzamido}-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxamide

• Inchi： 1S/C21H25N3O4S2/c22-19(25)18-16-4-2-1-3-5-17(16)29-21(18)24-20(26)14-8-10-15(11-9-14)30(27,28)23-12-13-6-7-13/h8-11,13,23H,1-7,12H2,(H2,22,25)(H,24,26)
• InChI Key： GKORMLUVYDHSJZ-UHFFFAOYSA-N
• SMILES： C12CCCCCC=1C(C(N)=O)=C(NC(=O)C1=CC=C(S(NCC3CC3)(=O)=O)C=C1)S2

Computed Properties

• Exact Mass: 447.12864863g/mol
• Monoisotopic Mass: 447.12864863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 757
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 146Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.92±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Cycloheptathiophenes

Additional information on 2-{4-cyclopropyl(methyl)sulfamoylbenzamido}-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxamide

Recent Advances in the Study of 2-{4-cyclopropyl(methyl)sulfamoylbenzamido}-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxamide (CAS: 923434-79-1)

The compound 2-{4-cyclopropyl(methyl)sulfamoylbenzamido}-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxamide (CAS: 923434-79-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its promising pharmacological properties. This molecule, characterized by its unique cycloheptabthiophene core and sulfamoylbenzamido side chain, has been investigated for its potential as a therapeutic agent in various disease models. Recent studies have focused on its synthesis, mechanism of action, and preclinical efficacy, providing valuable insights into its future applications.

Recent research has elucidated the synthetic pathways for 923434-79-1, highlighting its efficient production through multi-step organic reactions. The compound's structural complexity necessitates precise control over reaction conditions to achieve high yields and purity. Advances in catalytic methods and green chemistry have been employed to optimize its synthesis, reducing environmental impact while maintaining scalability. These developments are critical for ensuring the compound's availability for further pharmacological testing and potential clinical use.

In terms of biological activity, 923434-79-1 has demonstrated potent inhibitory effects on specific protein targets involved in inflammatory and oncogenic pathways. Mechanistic studies using in vitro and in vivo models have revealed its ability to modulate key signaling cascades, such as the NF-κB and MAPK pathways, which are implicated in chronic inflammation and cancer progression. These findings suggest that the compound could serve as a lead molecule for developing novel anti-inflammatory or anti-cancer therapies.

Preclinical evaluations of 923434-79-1 have shown promising results in animal models of disease. For instance, in murine models of rheumatoid arthritis, the compound significantly reduced joint inflammation and tissue damage, comparable to existing therapeutics but with a potentially improved safety profile. Similarly, in xenograft models of certain cancers, it exhibited tumor growth inhibition with minimal off-target effects. These outcomes underscore its therapeutic potential and warrant further investigation into its pharmacokinetics and toxicology.

Despite these advancements, challenges remain in the development of 923434-79-1. Issues such as bioavailability, metabolic stability, and formulation optimization need to be addressed to transition the compound from preclinical to clinical stages. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and accelerate its development pipeline.

In conclusion, 2-{4-cyclopropyl(methyl)sulfamoylbenzamido}-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxamide represents a promising candidate in the realm of medicinal chemistry. Its unique structural features and demonstrated biological activities position it as a valuable asset for future drug discovery efforts. Continued research into its mechanisms, optimization, and clinical potential will be pivotal in realizing its therapeutic applications.